Cas no 898429-54-4 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide
• CAS No: 898429-54-4
• MF: C₂₂H₂₂FN₃O₃
• MW: 395.426788806915
• CID: 5482336
• Update Time: 2025-07-12

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-N'-(3-fluoro-4-methylphenyl)oxamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide

• Inchi： 1S/C22H22FN3O3/c1-13-4-8-16(11-18(13)23)24-20(27)21(28)25-17-9-7-14-3-2-10-26(19(14)12-17)22(29)15-5-6-15/h4,7-9,11-12,15H,2-3,5-6,10H2,1H3,(H,24,27)(H,25,28)
• InChI Key： KBYNGTLAGMFJBL-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1CC1)=O)(=O)C(NC1=CC=C(C)C(F)=C1)=O

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide

Professional Introduction to N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 898429-54-4)

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 898429-54-4, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, combining a cyclopropanecarbonyl group with a tetrahydroquinoline scaffold and a fluorinated aromatic ring, make it an intriguing candidate for further investigation.

The chemical structure of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide is characterized by its complex arrangement of functional groups. The presence of the cyclopropanecarbonyl moiety introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. Meanwhile, the tetrahydroquinoline core is a well-known pharmacophore that has been extensively studied for its biological activity. Specifically, tetrahydroquinoline derivatives have shown promise in the treatment of various neurological and cardiovascular disorders.

Additionally, the incorporation of a 3-fluoro-4-methylphenyl group enhances the electronic properties of the molecule, potentially improving its interaction with biological targets. The fluorine atom, in particular, is known to increase metabolic stability and binding affinity in many drug candidates. This combination of structural elements makes N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide a compelling subject for further research.

In recent years, there has been growing interest in developing new therapeutic agents based on tetrahydroquinoline derivatives. These compounds have demonstrated remarkable efficacy in preclinical studies across multiple disease models. For instance, certain tetrahydroquinoline-based drugs have shown potential in inhibiting enzymes involved in cancer progression and neurodegenerative diseases. The unique structural features of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide suggest that it may exhibit similar biological activities.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The cyclopropanecarbonyl group is typically introduced through a Friedel-Crafts acylation reaction on the tetrahydroquinoline scaffold. Subsequent functionalization with the 3-fluoro-4-methylphenyl group is achieved through nucleophilic substitution or other coupling reactions. The synthesis process highlights the synthetic versatility of this class of compounds and opens up avenues for further structural modifications.

One of the most exciting aspects of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide is its potential as a lead compound for drug development. Researchers are currently exploring its biological activity using various in vitro and in vivo models. Preliminary studies have indicated that this compound may possess potent inhibitory effects on certain enzymes and receptors relevant to human health. These findings are particularly promising given the increasing demand for novel therapeutics targeting complex diseases.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide and its biological targets. These tools have allowed researchers to predict binding affinities and optimize molecular structures for improved efficacy. By leveraging advanced computational methods, scientists can accelerate the drug discovery process and identify promising candidates for further development.

The future prospects for N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide are bright. As more data becomes available on its biological activity and pharmacokinetic properties, it will be possible to refine its structure for optimal therapeutic use. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this compound from a laboratory curiosity into a viable drug candidate.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N'-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 898429-54-4) is a structurally complex and biologically promising compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action，this compound is poised to play an important role in the development of novel treatments for human diseases.